Cas no 5339-24-2 (Benzeneethanamine, 4-nitro-N,N-dipropyl-)

• Product Name: Benzeneethanamine, 4-nitro-N,N-dipropyl-
• CAS No: 5339-24-2
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 387422
• PubChem ID: 220584
• Update Time: 2025-04-19

Benzeneethanamine, 4-nitro-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-nitro-N,N-dipropyl-
• N-[2-(4-nitrophenyl)ethyl]-N-propylpropan-1-amine
• (4-Nitro-phenaethyl)-dipropyl-amin
• (4-nitro-phenethyl)-dipropyl-amine
• 4-< 2-(N,N-di-n-propylamino)ethyl> -nitrobenzene
• AC1Q1ZBB
• AG-J-55387
• AR-1K3629
• CTK1H5192
• NSC3491
• NSC-3491
• 5339-24-2
• DTXSID70277681
• AKOS017240398

• Inchi： 1S/C14H22N2O2/c1-3-10-15(11-4-2)12-9-13-5-7-14(8-6-13)16(17)18/h5-8H,3-4,9-12H2,1-2H3
• InChI Key： XKHPCBLMTZYALS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCN(CCC)CCC)=O

Computed Properties

• Exact Mass: 250.16826
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 46.38